Cas no 94135-01-0 (Caerulein, 10-l-phenylalanine-, compd. with N-ethylethanamine (1:1))

• Product name: Caerulein, 10-l-phenylalanine-, compd. with N-ethylethanamine (1:1)
• CAS No: 94135-01-0
• MF: C₆₂H₈₃N₁₃O₂₂S₂
• MW: 1426.52633309364
• CID: 1983152
• PubChem ID: 56841235

Caerulein, 10-l-phenylalanine-, compd. with N-ethylethanamine (1:1) Chemical and Physical Properties

Names and Identifiers

• Caerulein, 10-l-phenylalanine-, compd. with N-ethylethanamine (1:1)
• DTXSID10240738
• EINECS 287-114-6
• EINECS 302-868-9
• 85409-45-6
• 94135-01-0

• Inchi： InChI=1S/C58H72N12O22S2.C4H11N/c1-29(71)49(70-56(85)39(22-31-12-14-33(15-13-31)92-94(89,90)91)66-54(83)41(25-47(75)76)67-51(80)37(16-18-44(59)72)64-50(79)36-17-19-45(73)62-36)57(86)61-28-46(74)63-40(24-32-27-60-35-11-7-6-10-34(32)35)53(82)65-38(20-21-93-2)52(81)68-42(26-48(77)78)55(84)69-43(58(87)88)23-30-8-4-3-5-9-30;1-3-5-4-2/h3-15,27,29,36-43,49,60,71H,16-26,28H2,1-2H3,(H2,59,72)(H,61,86)(H,62,73)(H,63,74)(H,64,79)(H,65,82)(H,66,83)(H,67,80)(H,68,81)(H,69,84)(H,70,85)(H,75,76)(H,77,78)(H,87,88)(H,89,90,91);5H,3-4H2,1-2H3/t29-,36+,37+,38+,39+,40+,41+,42+,43+,49+;/m1./s1
• InChI Key： XLSQZFQSNHMDRJ-CBCFNHQSSA-N
• SMILES： CCNCC.CC(C(C(=O)NCC(=O)NC(CC1=CNC2=CC=CC=C21)C(=O)NC(CCSC)C(=O)NC(CC(=O)O)C(=O)NC(CC3=CC=CC=C3)C(=O)O)NC(=O)C(CC4=CC=C(C=C4)OS(=O)(=O)O)NC(=O)C(CC(=O)O)NC(=O)C(CCC(=O)N)NC(=O)C5CCC(=O)N5)O

Computed Properties

• Exact Mass: 1425.52170367Da
• Monoisotopic Mass: 1425.52170367Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 18
• Hydrogen Bond Acceptor Count: 24
• Heavy Atom Count: 99
• Rotatable Bond Count: 40
• Complexity: 2850
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 591Ų